4-[(2-fluorophenyl)methyl]-1,1-dioxo-N-(3-pyridin-4-yl-1H-indazol-5-yl)-1,4-thiazinane-2-carboxamide

• IUPAC Name: 4-[(2-fluorophenyl)methyl]-1,1-dioxo-N-(3-pyridin-4-yl-1H-indazol-5-yl)-1,4-thiazinane-2-carboxamide
• InChI: InChI=1S/C24H22FN5O3S/c25-20-4-2-1-3-17(20)14-30-11-12-34(32,33)22(15-30)24(31)27-18-5-6-21-19(13-18)23(29-28-21)16-7-9-26-10-8-16/h1-10,13,22H,11-12,14-15H2,(H,27,31)(H,28,29)
• InChI Key: ZTBITMFBCUYPPF-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C(CN1CC2=CC=CC=C2F)C(=O)NC3=CC4=C(C=C3)NN=C4C5=CC=NC=C5
• Molecular Formula: C24H22FN5O3S
• Molecular Weight: 479.5 g/mol
• CAS No.: 1361483-35-3

Description

4-[(2-fluorophenyl)methyl]-1,1-dioxo-N-(3-pyridin-4-yl-1H-indazol-5-yl)-1,4-thiazinane-2-carboxamide is a useful research compound. Its molecular formula is C24H22FN5O3S and its molecular weight is 479.53. The purity is usually 95%.
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Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

Research into amyloid imaging ligands, such as those studied for Alzheimer's disease patients, showcases the potential of complex molecules in developing diagnostic tools. These ligands, including variations of fluorophenyl compounds, are crucial for in vivo brain imaging, providing insights into the progression of neurodegenerative diseases and facilitating the evaluation of antiamyloid therapies (Nordberg, 2007).

Synthesis of 2-Fluoro-4-bromobiphenyl

The synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate in the manufacture of anti-inflammatory materials, reflects the importance of developing efficient synthesis methods for complex organic compounds. This research emphasizes the challenges and solutions in large-scale production, highlighting the role of chemical synthesis in pharmaceutical development (Qiu et al., 2009).

Stereochemistry of Phenylpiracetam

Investigations into the stereochemistry of phenylpiracetam and its derivatives underline the significance of molecular structure in determining biological properties. This research contributes to our understanding of how specific stereoisomers can enhance pharmacological profiles, offering a pathway for the development of more effective CNS agents (Veinberg et al., 2015).

Antitubercular Activity of Complex Compounds

Studies on the antitubercular activity of various derivatives, including those containing the pyridin-4-yl motif, demonstrate the potential of complex molecules in addressing global health challenges like tuberculosis. These investigations help in the rational design of new drugs with improved efficacy against resistant strains of tuberculosis (Asif, 2014).